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Compound of Interest

Compound Name: sec-Butylcyclohexane

Cat. No.: B1581254

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of sec-
butylcyclohexane, with a primary focus on its boiling point. This document includes a
compilation of reported physical data, a detailed experimental protocol for boiling point
determination based on established standards, and visualizations to elucidate key concepts
and workflows.

Physical and Chemical Properties of sec-
Butylcyclohexane

sec-Butylcyclohexane is a cycloalkane with the chemical formula C10H20. It is a colorless
liquid at room temperature and is used in various industrial applications, including as a solvent
and a chemical intermediate. An accurate understanding of its physical properties is crucial for
its application in scientific research and chemical synthesis.

Data Presentation

The following table summarizes the key physical properties of sec-butylcyclohexane compiled
from various sources. It is important to note that slight variations in reported values can occur
due to different experimental conditions and measurement techniques.
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Property Value
N ) 171-172 °CJ[1], 179.3 °C at 760 mmHg[2],
Boiling Point
179.35 °C[1][3]
Melting Point -84.33 °C (estimate)[1][3]
Density 0.801 g/cm?3[2], 0.8131 g/cm3[1][3]

Vapor Pressure

1.28 mmHg at 25 °C[2][3]

Flash Point

48.2 °C[2][3]

Refractive Index

1.44[2], 1.4467[3]

Molecular Formula

C1oH20[2][3][4][5][6]

Molecular Weight

140.27 g/mol [3][4][5]

CAS Number

7058-01-7[2][3][4][5][6]

Experimental Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For a pure compound, the boiling point is a characteristic

physical property that can be used for identification and purity assessment. A standard and

widely accepted method for determining the boiling point of volatile organic liquids like sec-

butylcyclohexane is distillation.

Experimental Protocol: Distillation Method (Based on

ASTM D1078)

This protocol outlines the determination of the boiling point of sec-butylcyclohexane using a

simple distillation apparatus. This method is consistent with the principles outlined in the ASTM

D1078 standard for determining the distillation range of volatile organic liquids.[3][7][8][9][10]

2.1.1. Materials and Apparatus

o sec-Butylcyclohexane sample

« Distillation flask (e.g., 250 mL)
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o Condenser (Liebig or similar)

o Adapter

e Receiving cylinder (graduated)

o Thermometer (calibrated, with appropriate range)
e Heating mantle or oil bath

 Boiling chips

e Clamps and stands

2.1.2. Procedure

e Apparatus Setup:

o Assemble the distillation apparatus as shown in the diagram below. Ensure all joints are
securely clamped.

o Place a few boiling chips in the distillation flask to ensure smooth boiling.
o Add a measured volume (e.g., 100 mL) of sec-butylcyclohexane to the distillation flask.

o Position the thermometer so that the top of the bulb is level with the bottom of the side arm
of the distillation flask. This ensures the measured temperature is that of the vapor in
equilibrium with the liquid.

o Connect the condenser to a cold water source, with water entering at the bottom and
exiting at the top.

o Place the receiving cylinder at the outlet of the condenser to collect the distillate.
« Distillation:

o Begin heating the distillation flask gently using the heating mantle or oil bath.
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[e]

Observe the liquid and record the temperature at which the first drop of distillate falls from
the condenser into the receiving cylinder. This is the initial boiling point.

o Continue the distillation at a steady rate (e.g., 4-5 mL per minute).

o Record the temperature at regular intervals (e.g., after every 10 mL of distillate is
collected).

o The temperature should remain relatively constant throughout the distillation of a pure
compound. This constant temperature is the boiling point.

o Record the final temperature when the last of the liquid has vaporized from the flask.

o Data Analysis:

o The boiling point is reported as the temperature range from the initial boiling point to the
final temperature. For a pure substance, this range should be narrow (typically 1-2 °C).

Visualizations
Logical Relationship of Boiling Point

The following diagram illustrates the relationship between intermolecular forces, vapor
pressure, and the boiling point of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Physical Properties of sec-
Butylcyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581254#physical-properties-of-sec-
butylcyclohexane-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

